Cas no 671241-50-2 ((4-ethoxyphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate)

• Product Name: (4-ethoxyphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate
• CAS No: 671241-50-2
• MF: C₂₀H₂₃NO₇
• MW: 389.399126291275
• CID: 5330887
• Update Time: 2025-10-28

(4-ethoxyphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((4-ethoxyphenyl)amino)-2-oxoethyl 3,4,5-trimethoxybenzoate
• [(4-ETHOXYPHENYL)CARBAMOYL]METHYL 3,4,5-TRIMETHOXYBENZOATE
• 2-[(4-ethoxyphenyl)amino]-2-oxoethyl 3,4,5-trimethoxybenzoate
• [2-(4-ethoxyanilino)-2-oxoethyl] 3,4,5-trimethoxybenzoate
• STL194897
• (4-ethoxyphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C20H23NO7/c1-5-27-15-8-6-14(7-9-15)21-18(22)12-28-20(23)13-10-16(24-2)19(26-4)17(11-13)25-3/h6-11H,5,12H2,1-4H3,(H,21,22)
• InChI Key： HUTSWFNKHVZZKF-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC(=CC=1)OCC)=O)C(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 479
• XLogP3: 2.9
• Topological Polar Surface Area: 92.3

Additional information on (4-ethoxyphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate

Comprehensive Overview of (4-ethoxyphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate (CAS No. 671241-50-2)

(4-ethoxyphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate (CAS No. 671241-50-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester-carbamate hybrid features a 3,4,5-trimethoxybenzoate moiety linked to a (4-ethoxyphenyl)carbamoylmethyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₂₀H₂₃NO₇, and precise weight of 389.4 g/mol highlight its potential for targeted applications in drug discovery and crop protection.

Recent studies emphasize the growing demand for multifunctional benzoate derivatives, particularly those with trimethoxy and ethoxy phenyl substituents, as they exhibit enhanced bioavailability and metabolic stability. Researchers are actively exploring CAS 671241-50-2 for its role in modulating enzyme activity, with preliminary data suggesting applications in inflammation and oxidative stress pathways. The compound’s carbamate linkage also aligns with current trends in sustainable chemistry, as it offers hydrolytic stability under physiological conditions.

From an industrial perspective, (4-ethoxyphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate is synthesized via a two-step process involving esterification and carbamoylation. Optimized protocols yield high purity (>98%) with minimal byproducts, addressing the pharmaceutical industry’s need for scalable synthetic routes. Analytical techniques like HPLC and NMR confirm its structural integrity, while computational modeling predicts favorable ADME properties—a key consideration for modern drug development.

Environmental and regulatory aspects of CAS 671241-50-2 are equally critical. The compound’s low ecotoxicity profile aligns with green chemistry principles, making it a candidate for eco-friendly agrochemicals. Its degradation products have been evaluated for persistence, with results indicating rapid breakdown in aqueous systems—a feature highly valued in biodegradable formulations.

Market trends reveal increasing patent filings related to 3,4,5-trimethoxybenzoate derivatives, driven by their utility in cancer therapeutics and neuroprotective agents. As a research-grade chemical, 671241-50-2 is available through specialized suppliers, though pricing remains premium due to limited commercial-scale production. Future directions may focus on structure-activity relationship (SAR) studies to expand its therapeutic index.

In summary, (4-ethoxyphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate represents a promising scaffold at the intersection of medicinal chemistry and material science. Its dual functionality as a hydrogen bond acceptor/donor and lipophilic anchor positions it as a valuable tool for innovators tackling challenges in precision medicine and sustainable agriculture.